4-Chloro-2-phenyl-6-[(phenylsulfinyl)methyl]pyrimidine
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Description
“4-Chloro-2-phenyl-6-[(phenylsulfinyl)methyl]pyrimidine” is a chemical compound. Pyrimidines are common heterocyclic compounds found in many natural products as well as synthetic drugs with antibacterial, and antimicrobial activities .
Synthesis Analysis
Pyrimidines containing halogens at the 2- and 4-positions are excellent starting materials for introducing different aryl, alkyl or heteroaryl groups into the pyrimidine ring . The synthesis of pyrimidines can be achieved using organolithium reagents . Nucleophilic attack on pyrimidines using N-methylpiperazine was shown to be highly regioselective, favoring the formation of C-4 substituted products .Molecular Structure Analysis
The molecular structure of pyrimidines is characterized by a six-membered ring containing two nitrogen atoms at positions 1 and 3 . The structure of “this compound” specifically has not been detailed in the sources available.Chemical Reactions Analysis
The reactivity of the C-4 position of the halopyrimidines is generally found to be strongly preferred over C-2 . Nucleophilic addition to pyrimidine itself goes by regioselective addition to the N1-C6 azomethine bond .Scientific Research Applications
Anti-inflammatory Activities
Pyrimidine derivatives, including compounds similar in structure to 4-Chloro-2-phenyl-6-[(phenylsulfinyl)methyl]pyrimidine, have been synthesized and tested for their anti-inflammatory activities. Compounds such as 2-benzylidene-7-methyl-3-oxo-5-(substituted phenyl)-2, 3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid methyl esters have shown moderate anti-inflammatory activity at specific dose levels (Tozkoparan, Ertan, Kelicen, & Demirdamar, 1999).
Antihypertensive Properties
Research has also indicated that certain pyrimidine derivatives display significant antihypertensive activity. For instance, a series of 5-(4-substituted phenyl)-2-(substituted benzylsulfanyl)-4-(substituted phenyl)-6-methyl-1,4-dihydro-5-pyrimidine carboxamides were tested and found to considerably decrease blood pressure, comparable to the standard drug nifedipine (Alam et al., 2010).
Antiviral Effects
BAY 41-4109, a compound structurally similar to this compound, has shown notable antiviral activity against human hepatitis B virus (HBV) in transgenic mice. This compound was found to reduce viral DNA in the liver and plasma dose-dependently, highlighting its potential as an anti-HBV drug candidate (Weber et al., 2002).
Cancer Treatment Potential
Certain pyrimidine derivatives have been identified as selective inhibitors of vascular endothelial growth factor receptor 3 (VEGFR3), presenting potential in the treatment of metastatic breast cancer. A specific compound significantly inhibited proliferation and migration of cancer cells, induced cell apoptosis, and effectively inhibited breast cancer growth in vivo (Li et al., 2021).
Properties
IUPAC Name |
4-(benzenesulfinylmethyl)-6-chloro-2-phenylpyrimidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN2OS/c18-16-11-14(12-22(21)15-9-5-2-6-10-15)19-17(20-16)13-7-3-1-4-8-13/h1-11H,12H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXOAJQDUIOYQCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=CC(=N2)Cl)CS(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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